Cas no 1804029-35-3 (2-Amino-4-(chloromethyl)-3-cyano-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-4-(chloromethyl)-3-cyano-6-(trifluoromethoxy)pyridine
• CAS No: 1804029-35-3
• MF: C₈H₅ClF₃N₃O
• MW: 251.593010663986
• CID: 4910979
• Update Time: 2025-05-20

2-Amino-4-(chloromethyl)-3-cyano-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(chloromethyl)-3-cyano-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5ClF3N3O/c9-2-4-1-6(16-8(10,11)12)15-7(14)5(4)3-13/h1H,2H2,(H2,14,15)
• InChI Key： SUSWEWVHSCALAM-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=NC(=C1C#N)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.7
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-4-(chloromethyl)-3-cyano-6-(trifluoromethoxy)pyridine

Exploring the Properties and Applications of 2-Amino-4-(chloromethyl)-3-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1804029-35-3)

The compound 2-Amino-4-(chloromethyl)-3-cyano-6-(trifluoromethoxy)pyridine, identified by the CAS registry number 1804029-35-3, is a highly functionalized aromatic heterocycle with a pyridine ring as its core structure. This molecule is characterized by the presence of multiple substituents, including an amino group at position 2, a chloromethyl group at position 4, a cyano group at position 3, and a trifluoromethoxy group at position 6. These substituents confer unique electronic and steric properties to the molecule, making it a valuable compound in various fields of organic synthesis and materials science.

The synthesis of this compound involves multi-step organic reactions, often utilizing advanced methodologies such as nucleophilic aromatic substitution, coupling reactions, and oxidation processes. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity of the final product. For instance, researchers have employed microwave-assisted synthesis techniques to optimize reaction kinetics, significantly reducing reaction times while maintaining product quality.

The structural complexity of 2-Amino-4-(chloromethyl)-3-cyano-6-(trifluoromethoxy)pyridine makes it an attractive candidate for applications in drug discovery and materials science. The amino group serves as a versatile nucleophile, enabling further functionalization through various coupling reactions. The cyano group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, making it suitable for applications in electrochemistry and catalysis.

In recent years, there has been growing interest in exploring the biological activity of this compound. Preclinical studies have demonstrated potential anti-inflammatory and antioxidant properties, suggesting its potential application in therapeutic agents. Additionally, the trifluoromethoxy group imparts high stability to the molecule under harsh conditions, making it ideal for use in extreme environments such as high temperatures or strong acidic/basic conditions.

The development of efficient synthetic routes for this compound has been a focal point of recent research efforts. For example, chemists have developed a one-pot synthesis strategy that integrates multiple steps into a single reaction vessel, thereby simplifying the overall process and reducing production costs. This approach not only enhances scalability but also minimizes waste generation, aligning with green chemistry principles.

In conclusion, 2-Amino-4-(chloromethyl)-3-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1804029-35-3) is a multifaceted compound with promising applications across diverse fields. Its unique structural features and versatile functional groups make it an invaluable tool in modern organic chemistry. As research continues to uncover new synthetic methods and biological applications, this compound is poised to play an increasingly significant role in both academic and industrial settings.